Cas no 58842-20-9 (Nithiazine)

• Product Name: Nithiazine
• CAS No: 58842-20-9
• MF: C₅H₈N₂O₂S
• MW: 160.194219589233
• CID: 369148
• PubChem ID: 6524654
• Update Time: 2025-04-19

Nithiazine Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Thiazine,tetrahydro-2-(nitromethylene)-
• (2E)-2-(nitromethylidene)-1,3-thiazinane
• LS-192830
• Nithiazine
• CHEMBL3138618
• TETRAHYDRO-2-(NITROMETHYLENE)-2H-1,3-THIAZINE
• Oprea1_677887
• tetrahydro-2-(nitromethylene)-1,3thiazine
• 2-nitromethylenetetrahydro-2H-1,3-thiazine
• tetrahydro-2--(nitromethylene)-2H-1,3-thiazine
• LZTIMERBDGGAJD-UHFFFAOYSA-N
• 2-(nitromethylene)-tetrahydro-2H-1,3-thiazine
• 58842-20-9
• tetrahydro-2-(nitromethylene)-1,3-thiazine
• 2-nitromethylene-tetrahydro-2H-1,3-thiazine
• BDBM50487977

• Inchi： 1S/C5H8N2O2S/c8-7(9)4-5-6-2-1-3-10-5/h4,6H,1-3H2
• InChI Key： LZTIMERBDGGAJD-UHFFFAOYSA-N
• SMILES： S1C(=C[N+](=O)[O-])NCCC1

Computed Properties

• Exact Mass: 160.03064868g/mol
• Monoisotopic Mass: 160.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 83.2Ų

Nithiazine Security Information

• Hazardous Material transportation number：2588
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes